Cas no 200799-70-8 (Isoplagiochin C; 12-Chloro, 7',8'-dihydro)

• Product Name: Isoplagiochin C; 12-Chloro, 7',8'-dihydro
• CAS No: 200799-70-8
• MF: C₂₈H₂₃ClO₄
• MW: 458.932827234268
• CID: 6699025
• Update Time: 2024-03-02

Isoplagiochin C; 12-Chloro, 7',8'-dihydro Chemical and Physical Properties

Names and Identifiers

• Isoplagiochin C; 12-Chloro, 7',8'-dihydro

• Inchi： 1S/C28H23ClO4/c29-24-15-21-19(14-28(24)33)7-3-17-6-10-26(31)23(12-17)22-11-16(5-9-25(22)30)1-2-18-4-8-20(21)27(32)13-18/h4-6,8-15,30-33H,1-3,7H2
• InChI Key： ZPHYFJROBBMHQA-UHFFFAOYSA-N
• SMILES： OC1C(Cl)=CC2=C(CCC3C=C(C4C(O)=CC=C(CCC5C=C(O)C2=CC=5)C=4)C(O)=CC=3)C=1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• XLogP3: 4.126

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols